2-(2-ethoxyphenyl)-5-methyl-4-[(2-propyl-1H-imidazol-1-yl)methyl]-1,3-oxazole

• IUPAC Name: 2-(2-ethoxyphenyl)-5-methyl-4-[(2-propylimidazol-1-yl)methyl]-1,3-oxazole
• InChI: InChI=1S/C19H23N3O2/c1-4-8-18-20-11-12-22(18)13-16-14(3)24-19(21-16)15-9-6-7-10-17(15)23-5-2/h6-7,9-12H,4-5,8,13H2,1-3H3
• InChI Key: ZWGGHHGJNHFGPF-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=NC=CN1CC2=C(OC(=N2)C3=CC=CC=C3OCC)C
• Molecular Formula: C19H23N3O2
• Molecular Weight: 325.4 g/mol

Description

2-(2-ethoxyphenyl)-5-methyl-4-[(2-propyl-1H-imidazol-1-yl)methyl]-1,3-oxazole, commonly known as EPM-01, is a novel compound that has gained significant attention in the field of scientific research. EPM-01 is a synthetic compound that belongs to the class of oxazole derivatives and has been found to exhibit a wide range of biological activities.

Mechanism of Action

The exact mechanism of action of EPM-01 is not fully understood. However, it has been found to modulate several signaling pathways, including the MAPK/ERK and PI3K/AKT pathways. EPM-01 has also been found to inhibit the activity of NF-κB, a transcription factor that plays a key role in inflammation and immune response.
Biochemical and physiological effects:
EPM-01 has been found to exhibit several biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, and to reduce oxidative stress. EPM-01 has also been found to increase the expression of anti-inflammatory cytokines, such as IL-10, and to enhance the activity of antioxidant enzymes, such as SOD and CAT.

Advantages and Limitations for Lab Experiments

EPM-01 has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in large quantities and with high purity. EPM-01 is also stable under a wide range of conditions, making it suitable for long-term storage and transportation. However, EPM-01 has some limitations for lab experiments. It is a relatively new compound, and its biological activity and toxicity profile are not fully understood. Further studies are needed to determine the optimal concentration and exposure time for EPM-01 in different experimental settings.

Future Directions

For scientific research include studying the potential therapeutic applications of EPM-01 in different disease models and using it as a tool compound to modulate specific signaling pathways.

Synthesis Methods

EPM-01 can be synthesized by the reaction of 2-(2-ethoxyphenyl)-5-methyl-4-bromo-1,3-oxazole with 2-propyl-1H-imidazole-1-carboxaldehyde in the presence of a base. The reaction proceeds under mild conditions and yields EPM-01 in good yield and purity.

Scientific Research Applications

EPM-01 has been extensively studied for its potential therapeutic applications. It has been found to exhibit a wide range of biological activities, including anti-inflammatory, anti-tumor, and anti-oxidant properties. EPM-01 has also been found to possess neuroprotective effects and has been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.